N-(3-(furan-2-yl)-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(m-tolyloxy)acetamide

• IUPAC Name: N-[5-(furan-2-yl)-2-(6-oxo-4-phenyl-1H-pyrimidin-2-yl)pyrazol-3-yl]-2-(3-methylphenoxy)acetamide
• InChI: InChI=1S/C26H21N5O4/c1-17-7-5-10-19(13-17)35-16-25(33)28-23-14-21(22-11-6-12-34-22)30-31(23)26-27-20(15-24(32)29-26)18-8-3-2-4-9-18/h2-15H,16H2,1H3,(H,28,33)(H,27,29,32)
• InChI Key: DMKRLFGITDJBNY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)NC2=CC(=NN2C3=NC(=CC(=O)N3)C4=CC=CC=C4)C5=CC=CO5
• Molecular Formula: C26H21N5O4
• Molecular Weight: 467.5 g/mol

Description

N-(3-(furan-2-yl)-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(m-tolyloxy)acetamide is a useful research compound. Its molecular formula is C26H21N5O4 and its molecular weight is 467.485. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Coordination Complexes and Antioxidant Activity

Another study explored the synthesis of pyrazole-acetamide derivatives and their application in forming coordination complexes with Co(II) and Cu(II). These complexes were characterized by various spectroscopic methods, revealing the influence of hydrogen bonding on their self-assembly processes. Additionally, the antioxidant activity of these ligands and their complexes was evaluated, indicating significant potential for biological applications (K. Chkirate et al., 2019).

Radioligand Synthesis for PET Imaging

Research into the radiosynthesis of selective radioligands for PET imaging has highlighted the development of compounds within the pyrazolo[1,5-a]pyrimidineacetamide series. These compounds, designed for the translocator protein (18 kDa), offer potential for in vivo imaging of neuroinflammatory processes, representing significant advancements in diagnostic imaging techniques (F. Dollé et al., 2008).

Antinociceptive and Anti-inflammatory Properties

The synthesis and pharmacological evaluation of thiazolopyrimidine derivatives have demonstrated notable antinociceptive and anti-inflammatory activities. This research underscores the therapeutic potential of such compounds in managing pain and inflammation, offering a promising avenue for the development of new analgesic and anti-inflammatory drugs (T. Selvam et al., 2012).

Anticancer Activity of Pyrazolylacetamide Derivatives

A study on the design, synthesis, and in vitro cytotoxic activity of 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide derivatives revealed compounds with appreciable cancer cell growth inhibition. This highlights the potential of such derivatives as anticancer agents, contributing to the ongoing search for effective treatments for various cancer types (M. M. Al-Sanea et al., 2020).